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Compound of Interest

Compound Name: Glasdegib-d4

Cat. No.: B15545245 Get Quote

Application Notes and Protocols for Glasdegib-
d4
For Researchers, Scientists, and Drug Development Professionals

Introduction
Glasdegib is a potent and selective inhibitor of the Hedgehog (Hh) signaling pathway, which

plays a critical role in cell differentiation, proliferation, and survival.[1] Aberrant activation of the

Hh pathway is implicated in the progression of various cancers, including acute myeloid

leukemia (AML).[1][2] Glasdegib targets the Smoothened (SMO) receptor, a key

transmembrane protein in this cascade.[1][3] By inhibiting SMO, Glasdegib effectively blocks

downstream signaling, leading to decreased proliferation and increased apoptosis in cancer

cells.[1]

Glasdegib-d4 is a deuterated form of Glasdegib, commonly used as an internal standard in

quantitative analytical methods like mass spectrometry to ensure accuracy and precision. This

document provides detailed protocols for the preparation of Glasdegib-d4 stock and working

solutions for research applications.
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Property Value Source

Molecular Formula C₂₁H₂₂N₆O [4]

Molecular Weight 374.44 g/mol [4]

Water Solubility
< 1 mg/mL (insoluble or slightly

soluble)
[4]

Ethanol Solubility
< 1 mg/mL (insoluble or slightly

soluble)
[4]

DMSO Solubility 44 mg/mL (117.51 mM) [4]

Recommended Storage Conditions
Form

Storage
Temperature

Duration Notes Source

Solid Powder -20°C 3 years
Protect from light

and moisture.
[5]

4°C 2 years [5]

In DMSO -80°C
6 months - 1

year

Aliquot to avoid

repeated freeze-

thaw cycles.

[4][5]

-20°C 1 month [5]

Signaling Pathway
Glasdegib inhibits the Hedgehog signaling pathway by binding to the Smoothened (SMO)

receptor. In the absence of the Hedgehog ligand, the Patched (PTCH) receptor inhibits SMO.

Upon ligand binding to PTCH, this inhibition is relieved, allowing SMO to activate the GLI family

of transcription factors, which then translocate to the nucleus and induce the expression of

genes involved in cell proliferation and survival. Glasdegib's inhibition of SMO prevents these

downstream events.[1]
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Caption: Hedgehog signaling pathway and the inhibitory action of Glasdegib-d4.
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Protocol 1: Preparation of a 10 mM Glasdegib-d4 Stock
Solution in DMSO
Materials:

Glasdegib-d4 powder

Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryogenic vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Calculation:

The molecular weight of Glasdegib is 374.44 g/mol .[4] For Glasdegib-d4, four hydrogen

atoms are replaced by deuterium atoms. The atomic weight of hydrogen is ~1.008 g/mol , and

deuterium is ~2.014 g/mol .

Approximate Molecular Weight of Glasdegib-d4 = 374.44 + 4 * (2.014 - 1.008) ≈ 378.46

g/mol .

To prepare a 10 mM stock solution, the required mass of Glasdegib-d4 can be calculated

using the following formula:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

For 1 mL (0.001 L) of a 10 mM (0.010 mol/L) solution:

Mass (mg) = 0.010 mol/L x 0.001 L x 378.46 g/mol x 1000 mg/g = 3.78 mg

Procedure:
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Preparation: Bring the vial of Glasdegib-d4 powder to room temperature before opening to

prevent moisture condensation.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh out approximately 3.78 mg of Glasdegib-d4 powder and transfer it to the tube.

Dissolution: Add 1 mL of anhydrous/sterile DMSO to the tube containing the Glasdegib-d4
powder.

Mixing: Tightly cap the tube and vortex for 1-2 minutes until the powder is completely

dissolved. A clear solution should be obtained. Gentle warming in a 37°C water bath can be

used if necessary, but check for temperature sensitivity.[6]

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes (e.g., 20 µL) in sterile cryogenic vials. Label each aliquot with

the compound name, concentration, solvent, and date of preparation. Store the aliquots at

-80°C for long-term storage (up to 1 year) or -20°C for shorter-term storage (up to 1 month).

[4][5]

Protocol 2: Preparation of Working Solutions from
DMSO Stock
Important Considerations:

The final concentration of DMSO in cell-based assays should be kept as low as possible,

typically below 0.5%, as higher concentrations can be toxic to cells.[5]

Always include a vehicle control (culture medium with the same final concentration of

DMSO) in your experiments.

To avoid precipitation, it is recommended to perform serial dilutions of the DMSO stock in

DMSO first, before the final dilution into the aqueous buffer or cell culture medium.

Procedure:

Thawing: Thaw a single aliquot of the 10 mM Glasdegib-d4 stock solution at room

temperature.
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Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of the

stock solution in DMSO. For example, to prepare a 1 mM intermediate stock, dilute the 10

mM stock 1:10 with DMSO.

Final Dilution: Add the required volume of the stock or intermediate solution to the pre-

warmed cell culture medium or assay buffer to achieve the desired final working

concentration. Mix thoroughly by gentle inversion or pipetting.

Example: To prepare 1 mL of a 10 µM working solution from a 10 mM stock, you would

perform a 1:1000 dilution. This can be achieved by adding 1 µL of the 10 mM stock to 999

µL of the medium. The final DMSO concentration would be 0.1%.
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Caption: Workflow for preparing Glasdegib-d4 stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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